Cas no 2820-55-5 ((2'S)-Nicotine 1-Oxide)

• Product Name: (2'S)-Nicotine 1-Oxide
• CAS No: 2820-55-5
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 269358
• Update Time: 2025-10-28

(2'S)-Nicotine 1-Oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-[(2S)-1-methyl-2-pyrrolidinyl]-, 1-oxide
• (2?S)-Nicotine 1-Oxide
• (2'S)-Nicotine 1-Oxide
• 1-chloroacetyl-L-proline
• N-chloroacetyl-L-proline
• nicotine nitrogen oxide
• nicotine N-oxide

• Inchi： 1S/C10H14N2O/c1-11-6-3-5-10(11)9-4-2-7-12(13)8-9/h2,4,7-8,10H,3,5-6H2,1H3/t10-/m0/s1
• InChI Key： YHXKVHQFWVYXIC-JTQLQIEISA-N
• SMILES： [O-][N+]1C=CC=C(C=1)[C@@H]1CCCN1C

Computed Properties

• Exact Mass: 178.11100

Experimental Properties

• Stability/Shelf Life: Very Hygroscopic
• PSA: 28.70000
• LogP: 1.81970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines

Additional information on (2'S)-Nicotine 1-Oxide

Comprehensive Overview of (2'S)-Nicotine 1-Oxide (CAS No. 2820-55-5): Properties, Applications, and Research Insights

(2'S)-Nicotine 1-Oxide (CAS No. 2820-55-5) is a chemically modified derivative of nicotine, characterized by the oxidation of the nitrogen atom in the pyrrolidine ring. This compound has garnered significant attention in biochemical and pharmacological research due to its unique structural properties and potential applications. Unlike nicotine, which is widely studied for its effects on the central nervous system, (2'S)-Nicotine 1-Oxide offers a distinct profile that makes it valuable in specialized research areas, including metabolite studies and enzymatic interactions.

The molecular formula of (2'S)-Nicotine 1-Oxide is C₁₀H₁₄N₂O₂, with a molecular weight of 194.23 g/mol. Its CAS number 2820-55-5 serves as a unique identifier in chemical databases, ensuring accurate referencing in academic and industrial contexts. Researchers often explore this compound to understand its role as an intermediate in nicotine metabolism or as a reference standard in analytical chemistry. The 1-Oxide functional group introduces polarity, influencing solubility and reactivity, which is critical for applications in chromatography and mass spectrometry.

In recent years, the demand for (2'S)-Nicotine 1-Oxide has increased due to its relevance in harm reduction studies and alternative nicotine product research. With growing public interest in smoking cessation tools, scientists are investigating nicotine derivatives to develop safer alternatives. This compound’s oxidized structure provides insights into how nicotine is processed in the body, aiding in the design of next-generation therapeutics. Additionally, its stability under controlled conditions makes it suitable for long-term storage and high-precision experiments.

From a synthetic perspective, (2'S)-Nicotine 1-Oxide is typically produced through the oxidation of nicotine using mild oxidizing agents. The process requires careful optimization to avoid over-oxidation, ensuring high yield and purity. Analytical techniques such as HPLC (High-Performance Liquid Chromatography) and NMR (Nuclear Magnetic Resonance) are employed to verify its structural integrity. These methods are essential for quality control, particularly when the compound is used in pharmaceutical research or toxicology assessments.

One of the most frequently asked questions about (2'S)-Nicotine 1-Oxide revolves around its biological activity. While it shares a structural backbone with nicotine, its pharmacological effects are markedly different due to the N-oxide modification. Studies suggest that this derivative exhibits reduced binding affinity to nicotinic acetylcholine receptors, making it less potent in eliciting stimulatory responses. This property is particularly relevant for researchers exploring non-addictive nicotine analogs or biomarkers for nicotine exposure.

Environmental and safety considerations are also critical when handling (2'S)-Nicotine 1-Oxide. Although it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. Its biodegradability and ecological impact are subjects of ongoing research, aligning with global trends toward green chemistry and sustainable laboratory practices.

In summary, (2'S)-Nicotine 1-Oxide (CAS No. 2820-55-5) is a versatile compound with broad applications in scientific research. Its unique chemical properties, combined with its relevance to contemporary topics like harm reduction and nicotine metabolism, make it a valuable tool for researchers. As interest in alternative nicotine products grows, this compound is likely to remain at the forefront of innovative studies, contributing to advancements in both chemistry and public health.